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Compound of Interest

Compound Name:
4-Benzyl-4-methylcyclohex-2-

enone

CAS No.: 1207111-35-0

Cat. No.: B059193

Get Quote

Executive Summary
This guide provides a technical analysis of the mass spectrometry (MS) behavior of 4-Benzyl-
4-methylcyclohex-2-enone, a functionalized cyclic enone often employed as a chiral building

block in the synthesis of terpenoids and steroids.

The primary focus is to distinguish this compound from structural analogs using its unique

fragmentation signature. We compare Electron Ionization (EI), which yields a rich structural

fingerprint dominated by tropylium formation, against Electrospray Ionization (ESI), which

favors molecular ion stability. This comparison is critical for researchers validating synthetic

intermediates in drug discovery pipelines.
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Feature Specification

Compound Name 4-Benzyl-4-methylcyclohex-2-enone

Molecular Formula

Molecular Weight 200.28 g/mol

Monoisotopic Mass 200.1201 Da

Core Structure -unsaturated ketone (enone)

Key Substituents C4-quaternary center (Methyl, Benzyl)

Experimental Methodologies
To replicate the data discussed, the following standardized protocols are recommended.

Protocol A: GC-MS (Electron Ionization)
Instrument: Agilent 7890B/5977B MSD or equivalent.

Column: HP-5ms Ultra Inert (30 m × 0.25 mm, 0.25 µm).

Inlet Temperature: 250 °C.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program: 60 °C (1 min)

20 °C/min

280 °C (5 min).

Ionization Source: EI at 70 eV.

Scan Range:m/z 40–350.

Protocol B: LC-MS/MS (Electrospray Ionization)
Instrument: Triple Quadrupole (e.g., Sciex 6500+ or Thermo Altis).
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Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 8 minutes.

Ionization Mode: ESI Positive (

).[1]

Source Voltage: 4500 V.

Collision Energy (CID): Stepped 15/30/45 eV for fragmentation profiling.

Fragmentation Analysis (EI-MS)
The Electron Ionization (EI) spectrum of 4-Benzyl-4-methylcyclohex-2-enone is characterized

by competitive cleavage pathways driven by the stability of the benzyl radical and the

resonance-stabilized enone cation.

Key Fragmentation Pathways[13][14]
Molecular Ion (

, m/z 200): The parent ion is generally visible but of low-to-moderate intensity due to the
presence of a quaternary carbon at the

-position (C4), which facilitates rapid fragmentation.

Tropylium Ion Formation (Base Peak, m/z 91):

Mechanism: Inductive cleavage at the C4-Benzyl bond.

Observation: The benzyl group cleaves to form the highly stable tropylium cation (

). This is typically the base peak (100% relative abundance), serving as the primary
diagnostic marker for the benzyl substituent.
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Loss of Benzyl Radical (m/z 109):

Mechanism:

-cleavage relative to the quaternary center.

Observation: The molecule loses the neutral benzyl radical (

). The charge remains on the 4-methylcyclohex-2-enone core (

). This ion is stabilized by the enone system.

Loss of Methyl Radical (m/z 185):

Mechanism: Cleavage of the C4-Methyl bond.

Observation: A minor peak corresponding to

. This pathway is kinetically less favored than benzyl loss due to the higher stability of the
benzyl radical compared to the methyl radical.

Loss of Ketene (m/z 158):

Mechanism: A characteristic fragmentation of cyclic enones involving the loss of neutral

ketene (

, 42 Da) from the ring system.

Visualization of Fragmentation Pathways[15]
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Figure 1: Proposed EI-MS fragmentation tree for 4-Benzyl-4-methylcyclohex-2-enone. The

formation of the Tropylium ion (m/z 91) is the dominant pathway.

Comparative Analysis: Performance & Alternatives
This section compares the target molecule's MS profile against its non-benzylated analog and

contrasts ionization techniques.

Comparison 1: Structural Analog Differentiation
Alternative: 4,4-Dimethylcyclohex-2-enone (CAS: 1073-13-8)

Context: Researchers often need to verify successful benzylation of the dimethyl precursor

or distinguish between alkylated byproducts.
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Feature
4-Benzyl-4-methylcyclohex-

2-enone (Target)
4,4-Dimethylcyclohex-2-

enone (Alternative)

Molecular Ion m/z 200 m/z 124

Base Peak m/z 91 (Tropylium) m/z 82 (RDA Fragment)

Diagnostic Loss Loss of Benzyl (m/z 109) Loss of Methyl (m/z 109)

Key Differentiator
Strong aromatic signature (

91, 77, 65).

Absence of aromatic ions;

dominance of ring

fragmentation (

82, 67).

Insight: The presence of the m/z 91 peak is the definitive "Yes/No" confirmation for the

incorporation of the benzyl group. In the dimethyl analog, the base peak typically arises from a

Retro-Diels-Alder (RDA) type fragmentation or methyl loss, completely lacking the 91 signal.

Comparison 2: Ionization Technique (EI vs. ESI)
Parameter Electron Ionization (EI) Electrospray Ionization (ESI)

Ion Type
Radical Cation (

)

Protonated Adduct (

)

Observed Mass m/z 200 m/z 201

Fragmentation

High (In-Source). Spontaneous

generation of structural

fragments.

Low (Soft). Requires Collision

Induced Dissociation (CID) to

generate fragments.

Sensitivity
Moderate (Nanogram range).

[2]
High (Picogram range).[1][2]

Application

Structural Elucidation. Best for

confirming the connectivity of

the benzyl/methyl quaternary

center.

Quantification. Best for

pharmacokinetic (PK) studies

in biological matrices.
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Use EI (GC-MS) for initial compound characterization and purity assessment during

synthesis.

Use ESI (LC-MS/MS) for trace-level detection in biological assays, monitoring the transition

(Quantifier) and

(Qualifier).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Guide: Mass Spectrometry Fragmentation
of 4-Benzyl-4-methylcyclohex-2-enone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b059193/docs#comparative-guide-mass-
spectrometry-fragmentation-of-4-benzyl-4-methylcyclohex-2-enone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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